Cas no 77-08-7 (5,5',6,6'-Tetrahydroxy-3,3,3',3'-tetramethyl-1,1'-spirobiindane)

• Product Name: 5,5',6,6'-Tetrahydroxy-3,3,3',3'-tetramethyl-1,1'-spirobiindane
• CAS No: 77-08-7
• MF: C₂₁H₂₄O₄
• MW: 340.412866592407
• MDL: MFCD00021235
• CID: 81680
• PubChem ID: 87577473
• Update Time: 2025-04-18

5,5',6,6'-Tetrahydroxy-3,3,3',3'-tetramethyl-1,1'-spirobiindane Chemical and Physical Properties

Names and Identifiers

• 5,5'6,6'-Tetrahydroxy-3,3,3',3'-tetramethyl-1,1'-spirobisindane
• 3,3,3,3-tetrame.-1,1-spirobiindane-5,5,6,6-tetraol
• 3,3,3,3-tetramethyl-1,1-spirobisindane-5,5,6,
• 3,3,3,3-Tetramethyl-1,1-spirobiindane-5,5,6,6-tetraol
• 3,3,3_,3_-Tetramethyl-1,1_-spirobisindane-5.5_,6,6_-tetrol
• 2-Chloro-4-Methylthiobutyric acid
• 5,5',6,6'-Tetrahydroxy-3,3,3',3'-tetramethyl-1,1'-spirobiindane
• 3,3,3',3'-tetramethyl-5,6,5',6'-tetrahydroxy-1,1'-spiro-bis(indane)
• 5,5',6,6'-TETRAHYDROXY-3,3,3',3'-TETRAMETHYL-1,1'-SPIROBISIN
• 5,5',6,6'-Tetrahydroxy-3,3,3',3'-tetramethyl-1,1'-spirobiindan
• 1,1'-spirobi[1h-indene]-5,5',6,6'-tetrol, 2,2',3,3'-tetrahydro-3,3,3',3'-tetram
• 5,5',6,6'-Tetrahydroxy-3,3,3',3'-tetramethyl-1,1'-spirobisindane
• 5,5'6,6'-tetrahydroxy-3,3,3',3'-tetramethyl- 1,1'-spirobisindane
• TTS 5
• NSC82063
• 1,1'-Spirobi(indane-5,6-diol), 3,3,3',3'-tetramethyl-
• 1,1'-Spirobi[1H-indene]-5,5',6,6'-tetrol, 2,2',3,3'-tetrahydro-3,3,3',3'-tetramethyl-
• 3,3,3',3'-Tetramethyl-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-5,5',6,6'-tetrol
• 1,1'-Spirobi(1H-indene)-5,5',6,6'-tetr
• NSC-512922
• 3,3,3',3'-Tetramethyl-1,1'-spirobiindane-5,5',6,6'-tetrol
• 312934-02-4
• Q2406742
• AS-71886
• 1,5',6,6'-tetrol, 3,3,3',3'-tetramethyl-
• SCHEMBL196263
• AKOS015902744
• 5,5',6,6'-Tetrahydroxy-3,3,3',3'-tetramethylbis-1,1'-spirohydrindene
• 1,1'-Spirobi(indan)-5,5',6,6'-tetrol, 3,3,3',3'-tetramethyl-
• 1,5',6,6'-tetrol, 2,2',3,3'-tetrahydro-3,3,3',3'-tetramethyl-
• NCIOpen2_009165
• 5,5',6,6'-Tetrahydroxy-3,3,3',3'-tetramethyl-1,1'-spirobisindane, 97%
• 77-08-7
• Oprea1_564754
• 3,3,3',3'-tetramethyl-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-5,5',6,6'-tetraol
• JQV6E6TUQ7
• AI3-16787
• CS-W020715
• CS-0198465
• NS00009600
• UNII-JQV6E6TUQ7
• AI 3-16787
• 3,3,3',3'-Tetramethyl-1,1'-spirobi[indan]-5,5',6,6'-tetrol
• 3,3,3',3'-TETRAMETHYL-1,1'-SPIROBI(INDAN)-5,5',6,6'-TETROL
• FT-0613969
• 1,1'-Spirobi(1H-inden)-5,5',6,6'-tetrol, 2,2',3,3'-tetrahydro-3,3,3',3'-tetramethyl-
• MFCD00021235
• (R)-5,5',6,6'-TEtrahydroxy-3,3,3',3'-tetramethyl-1,1'-spirobiindane
• NSC 512922
• AMY11239
• BDBM50088255
• 2,2',3,3'-Tetrahydro-3,3,3',3'-tetramethyl-1,1'-spirobi(1H-indene)-5,5',6,6'-tetrol
• 312934-03-5
• 3,3,3',3'-Tetramethyl-1,1'-spirobiindane-5,5',6,6'-tetraol, 96%
• 3,3,3',3'-Tetramethyl-1,1'-spirobiindan-5,6,5',6'-tetrol
• 3,3,3'',3''-tetramethyl-1,1''-spirobi[2,3-dihydro-1H-indene]-5,5'',6,6''-tetraol
• 3,3,3',3'-Tetramethyl-1,1'-spirobiindane-5,5',6,6'-tetraol
• (S)-5,5',6,6'-Tetrahydroxy-3,3,3',3'-tetramethyl-1,1'-spirobiindane
• 1,1,1',1'-tetramethyl-3,3'-spirobi[indane]-5,5',6,6'-tetrol
• NSC512922
• EINECS 201-003-1
• NSC-82063
• CHEMBL304266
• DTXSID5058806
• 1,1,1',1'-tetramethyl-3,3'-spirobi[2H-indene]-5,5',6,6'-tetrol
• 1,6-diol], 3,3,3',3'-tetramethyl-
• T1737
• D81720
• 1,1'-Spirobi(1H-indene)-5,5',6,6'-tetrol, 2,2',3,3'-tetrahydro-3,3,3',3'-tetramethyl-
• 5,5,6,6-TETRAHYDROXY-3,3,3,3-TETRAMETHYL-1,1-SPIROBISINDANE
• 1,1'-Spirobi[1H-indene]-5,5',6,6'-tetrol, 2,2',3,3'-tetrahydro-3,3,3',3'-tetramethyl-, (1S)- (9CI)
• 3,3,3',3'-tetramethyl-2H,2'H-1,1'-spirobi[indene]-5,5',6,6'-tetrol
• POFMQEVZKZVAPQ-UHFFFAOYSA-N
• STL301575

• MDL： MFCD00021235
• Inchi： 1S/C21H24O4/c1-19(2)9-21(13-7-17(24)15(22)5-11(13)19)10-20(3,4)12-6-16(23)18(25)8-14(12)21/h5-8,22-25H,9-10H2,1-4H3
• InChI Key： POFMQEVZKZVAPQ-UHFFFAOYSA-N
• SMILES： OC1C(=CC2=C(C=1)C1(C3C=C(C(=CC=3C(C)(C)C1)O)O)CC2(C)C)O
• BRN： 2226231

Computed Properties

• Exact Mass: 340.16700
• Monoisotopic Mass: 340.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9
• Surface Charge: 0
• Tautomer Count: 27
• XLogP3: 5.1

Experimental Properties

• Color/Form: Uncertain.
• Density: 1.37
• Melting Point: >300 °C (lit.)
• Boiling Point: 561.2°C at 760 mmHg
• Flash Point: 260.8°C
• Refractive Index: 1.694
• Solubility: Slightly soluble in methanol.
• PSA: 80.92000
• LogP: 4.15770
• Solubility: Uncertain.

5,5',6,6'-Tetrahydroxy-3,3,3',3'-tetramethyl-1,1'-spirobiindane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

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